2-chloro-4-fluoro-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-[2-(2-oxopyrimidin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C13H11ClFN3O2/c14-11-8-9(15)2-3-10(11)12(19)16-5-7-18-6-1-4-17-13(18)20/h1-4,6,8H,5,7H2,(H,16,19)
• InChI Key: VPEZEOBMGABPDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C(=O)N=C1)CCNC(=O)C2=C(C=C(C=C2)F)Cl
• Molecular Formula: C13H11ClFN3O2
• Molecular Weight: 295.69 g/mol

Description

2-chloro-4-fluoro-N-(2-(2-oxopyrimidin-1(2H)-yl)ethyl)benzamide, commonly known as CFEPB, is a small molecule inhibitor that has been widely used in scientific research. CFEPB has been shown to have potent inhibitory effects on various enzymes and signaling pathways, making it a valuable tool in the study of cellular processes and disease mechanisms.

Scientific Research Applications

Antimicrobial Applications

• Synthesis of Fluorobenzamides with Antimicrobial Activity : New 5-arylidene derivatives, including fluorobenzamides, were synthesized for their potential as antimicrobial agents. These compounds showed promising activity against a range of Gram-positive and Gram-negative bacteria as well as fungi. The presence of a fluorine atom was crucial for enhancing antimicrobial efficacy (Desai, Rajpara, & Joshi, 2013).

Antiviral Applications

• Development of Anti-HIV Agents : A series of dihydro-alkylthio-benzyl-oxopyrimidines (S-DABOs) were described for their inhibitory activity against HIV-1. These compounds showed significant potency against various HIV-1 strains, with modifications to the pyrimidine C2 position and benzyl substitution at C6 enhancing their antiviral activity (Nawrozkij et al., 2008).

Antineoplastic Applications

• Investigations into Tyrosine Kinase Inhibitors : Flumatinib, a novel antineoplastic tyrosine kinase inhibitor, was studied for its metabolism in chronic myelogenous leukemia patients. The study identified the main metabolic pathways of flumatinib, which included N-demethylation, N-oxidation, hydroxylation, and amide hydrolysis, providing insight into its pharmacokinetic properties (Gong et al., 2010).

Anti-Inflammatory Applications

• Synthesis of Novel Compounds for Anti-Inflammatory Activities : Research into novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone demonstrated their potential as anti-inflammatory and analgesic agents. These compounds were evaluated for their cyclooxygenase-1/2 inhibitory activities, showing significant potential for further development as anti-inflammatory drugs (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Synthetic Methodology

• Advancements in Synthetic Methods : The synthesis of carboxamides through the use of betaine as an acid captor represents a convenient method, showcasing the versatility and efficiency of modern synthetic organic chemistry techniques (Mukaiyama, Aikawa, & Kobayashi, 1976).